![molecular formula C14H10BrN3O2 B4613440 methyl 3-bromo-5-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate](/img/structure/B4613440.png)
methyl 3-bromo-5-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate
Overview
Description
Methyl 3-bromo-5-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate is a useful research compound. Its molecular formula is C14H10BrN3O2 and its molecular weight is 332.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.99564 g/mol and the complexity rating of the compound is 362. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Regioselective Synthesis and Derivatives
Synthesis of 7-substituted Pyrazolo[1,5-a]pyrimidines : A study detailed the regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides from methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate. This process involved reactions with POCl3 to yield highly reactive derivatives, further reacted with various agents to produce 7-substituted derivatives, highlighting the compound's versatility in synthesizing pharmacologically relevant structures (Drev et al., 2014).
Electrophilic Substitutions and Biological Activities
Novel Pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines : Research into the synthesis and electrophilic substitutions of novel pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines used 5-aryl-7-hydrazino-2-phenylpyrazolo[1,5-c]pyrimidines as precursors. This work aimed at developing compounds with potential biological activities, showcasing the structural diversity achievable with pyrazolo[1,5-a]pyrimidine derivatives (Atta, 2011).
Antimicrobial Activity
Synthesis and Antimicrobial Activity of Methyl-7-aryl(heteryl)-6-(2-thienoyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-5-carboxylates : Another study focused on synthesizing and evaluating the antimicrobial activities of a series of methyl-7-aryl(heteryl)-6-(2-thienoyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-5-carboxylates. These compounds were synthesized through interactions between methyl esters of acylpyruvic acids and aromatic or heterocyclic aldehydes, demonstrating the potential for developing antimicrobial agents (Gein et al., 2009).
Synthetic Methodologies
Facile Preparation of 7-Amino-3-aryl Pyrazolo[1,5-a]pyrimidines : The discovery of a 3-bromo-7-phenoxypyrazolo[1,5-a]pyrimidine intermediate facilitated the direct sequential functionalization of the pyrazolo[1,5-a]pyrimidine scaffold. This method offers an improvement over previous methodologies, especially for incorporating multiple unique substituents, illustrating advanced synthetic strategies for creating novel compounds (Catalano et al., 2015).
Properties
IUPAC Name |
methyl 3-bromo-5-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrN3O2/c1-20-14(19)12-7-11(9-5-3-2-4-6-9)17-13-10(15)8-16-18(12)13/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVGGJSVVYAUGAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=NC2=C(C=NN12)Br)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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